Cas no 529500-72-9 (2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide)

• Product Name: 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide
• CAS No: 529500-72-9
• MF: C₂₂H₂₀F₃N₃O₃S
• MW: 463.5
• CID: 5519352
• PubChem ID: 4303549
• Update Time: 2025-05-23

2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide
• WAY-311015
• 529500-72-9
• A inverse agonist 1
• HY-49076
• CS-0652028
• ROR
• N-(pyridin-4-ylmethyl)-2-{N-[3-(trifluoromethyl)phenyl]-4-methylbenzenesulfonamido}acetamide
• RORgamma inverse agonist 1
• STL087023
• 2-((4-Methyl-N-(3-(trifluoromethyl)phenyl)phenyl)sulfonamido)-N-(pyridin-4-ylmethyl)acetamide
• N~2~-[(4-methylphenyl)sulfonyl]-N-(pyridin-4-ylmethyl)-N~2~-[3-(trifluoromethyl)phenyl]glycinamide
• CHEMBL3799866
• TS-09468
• BDBM50164964
• DA-77530
• AKOS003207099
• G67174

• Inchi： 1S/C22H20F3N3O3S/c1-16-5-7-20(8-6-16)32(30,31)28(19-4-2-3-18(13-19)22(23,24)25)15-21(29)27-14-17-9-11-26-12-10-17/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key： BELQBTOQMMQYFF-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)CN(S(C1=CC=C(C)C=C1)(=O)=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 463.11774717g/mol
• Monoisotopic Mass: 463.11774717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide

Professional Introduction to Compound with CAS No. 529500-72-9 and Product Name: 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide

Compound with the CAS number 529500-72-9 and the product name 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-methylphenylsulfonyl moiety and a trifluoromethyl substituent, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

The 4-methylphenylsulfonyl group is known for its ability to enhance binding affinity and selectivity in drug molecules. This feature is particularly valuable in the design of small-molecule inhibitors targeting specific biological pathways. In recent years, there has been a growing interest in compounds incorporating sulfonyl groups due to their demonstrated efficacy in modulating enzyme activity and receptor interactions. The trifluoromethyl group, on the other hand, is renowned for its ability to improve metabolic stability and binding affinity, making it a common structural element in many successful drugs.

The molecular backbone of this compound, featuring an acetamide linkage and a pyridin-4-ylmethyl side chain, further enhances its pharmacological potential. The pyridine ring is a versatile pharmacophore that can interact with various biological targets, including enzymes and receptors. The pyridin-4-ylmethyl group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug development. These structural features collectively contribute to the compound's multifaceted pharmacological profile.

Recent studies have highlighted the importance of multi-target directed ligands (MTDLs) in the development of novel therapeutics. These compounds are designed to interact with multiple biological targets simultaneously, offering a synergistic effect that can lead to improved therapeutic outcomes. The compound under discussion exhibits characteristics consistent with MTDLs, making it a compelling candidate for further investigation. Its ability to modulate multiple pathways simultaneously could potentially address complex diseases more effectively than single-target agents.

In the realm of oncology research, there is significant interest in developing inhibitors that target key signaling pathways involved in cancer progression. The 4-methylphenylsulfonyl and trifluoromethyl groups in this compound suggest potential activity against enzymes such as kinases, which are often overexpressed in cancer cells. Preclinical studies have shown that similar compounds can inhibit the activity of these enzymes, leading to reduced tumor growth and metastasis. The inclusion of a pyridin-4-ylmethyl group may also enhance binding affinity to these targets, further improving therapeutic efficacy.

The field of central nervous system (CNS) drug discovery has also benefited from the incorporation of sulfonyl and trifluoromethyl groups into drug candidates. These functional groups can improve blood-brain barrier penetration, a critical factor for CNS therapies. Additionally, the compound's molecular structure suggests potential interactions with neurotransmitter receptors, which could make it useful in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Advances in computational chemistry have enabled researchers to predict the pharmacological properties of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating the binding affinity of this compound to various biological targets. Preliminary results indicate strong binding interactions with enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are implicated in inflammatory diseases and cancer.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it possible to produce such molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

As research continues to uncover new therapeutic applications for this compound, its potential impact on medicine becomes increasingly evident. The combination of structural features that enhance binding affinity, solubility, and metabolic stability makes it a versatile tool for drug discovery. Future studies will focus on optimizing its pharmacological profile through structural modifications and exploring its efficacy in preclinical models.

In conclusion,2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-(pyridin-4-ylmethyl)acetamide represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique molecular structure and functional groups position it as a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.